1-Phenylpentan-2-one

• IUPAC Name: 1-phenylpentan-2-one
• InChI: InChI=1S/C11H14O/c1-2-6-11(12)9-10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3
• InChI Key: NFKAWBGFIMBUMB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CC1=CC=CC=C1
• Molecular Formula: C11H14O
• DSSTOX Substance ID: DTXSID70216954
• Molecular Weight: 162.23 g/mol
• CAS No.: 6683-92-7

Description

1-Phenylpentan-2-one, also known as benzyl propyl ketone, is an organic compound with the molecular formula C11H14O. It is a colorless to pale yellow liquid with a characteristic odor. This compound is part of the ketone family, characterized by a carbonyl group (C=O) bonded to two hydrocarbon groups. This compound is used in various applications, including as an intermediate in organic synthesis and in the fragrance industry .

Scientific Research Applications

1-Phenylpentan-2-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Used in the fragrance industry for its characteristic odor and as a flavoring agent.

Safety and Hazards

When handling 1-Phenylpentan-2-one, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation. In case of a spill or leak, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of the spill/leak.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Phenylpentan-2-one can be synthesized through several methods. One common method is the Friedel-Crafts acylation of benzene with valeryl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride. The reaction proceeds as follows:

$$\text{C}_6\text{H}_6 + \text{C}_5\text{H}_9\text{COCl} \rightarrow \text{C}_6\text{H}_5\text{COC}_5\text{H}_9 + \text{HCl}$$C6​H6​+C5​H9​COCl→C6​H5​COC5​H9​+HCl

In this reaction, benzene acts as a nucleophile and attacks the carbonyl carbon of valeryl chloride, resulting in the formation of this compound .

Industrial Production Methods

Industrial production of this compound typically involves the same Friedel-Crafts acylation process but on a larger scale. The reaction conditions are optimized to maximize yield and purity, often involving the use of high-purity reagents and controlled reaction environments .

Chemical Reactions Analysis

Types of Reactions

1-Phenylpentan-2-one undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form benzoic acid and other oxidation products.

Reduction: It can be reduced to form 1-phenylpentan-2-ol.

Substitution: It can undergo nucleophilic substitution reactions at the carbonyl carbon.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as hydrazine (N2H4) can be used for substitution reactions.

Major Products Formed

Oxidation: Benzoic acid and other carboxylic acids.

Reduction: 1-Phenylpentan-2-ol.

Substitution: Hydrazones and other substituted products.

Mechanism of Action

The mechanism of action of 1-Phenylpentan-2-one involves its interaction with various molecular targets. As a ketone, it can form hydrogen bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The carbonyl group can also participate in nucleophilic addition reactions, leading to the formation of various adducts. These interactions can affect cellular pathways and biological processes .

Comparison with Similar Compounds

1-Phenylpentan-2-one can be compared with other similar compounds, such as:

Valerophenone (1-Phenylpentan-1-one): Similar structure but with the carbonyl group at a different position.

Acetophenone (1-Phenylethanone): Shorter carbon chain but similar aromatic ketone structure.

Propiophenone (1-Phenylpropan-1-one): Intermediate carbon chain length and similar aromatic ketone structure.

Uniqueness

This compound is unique due to its specific carbon chain length and position of the carbonyl group, which influence its reactivity and applications. Its distinct odor also makes it valuable in the fragrance industry .

Customer Q & A

Q1: The abstract mentions that 1-hydroxy-1-phenylpentan-2-one leads to complex reaction mixtures. Why might this be the case?

A1: While the abstract doesn't provide specific details about the reactions of 1-hydroxy-1-phenylpentan-2-one, its structure suggests several possibilities for its complex reactivity. The molecule contains both a ketone and a hydroxyl group, both of which can participate in a variety of chemical reactions. The presence of the phenyl group further increases the molecule's reactivity due to potential resonance stabilization of intermediates. Additionally, the presence of a chiral center (the carbon bearing the hydroxyl group) opens the possibility for stereoselective reactions, potentially leading to a mixture of diastereomers and further contributing to the complexity of the reaction products. Further research would be needed to elucidate the specific reactions and products formed.

Q2: The research highlights the stereospecific 1,2-aryl migration in chiral substrates like (IV) with an inversion of the stereocenter. Can you elaborate on the significance of this finding in the context of 1-phenylpentan-2-one derivatives?

A2: The finding that chiral substrates like (IV) undergo stereospecific 1,2-aryl migration with inversion of the stereocenter [] is significant because it demonstrates a controlled way to manipulate the stereochemistry of molecules similar to this compound derivatives. This level of control is crucial in organic synthesis, especially for pharmaceuticals, where the stereochemistry of a molecule can drastically impact its biological activity. Understanding and harnessing these stereospecific reactions can lead to the development of new and improved methods for synthesizing enantiomerically pure compounds.